Cas no 635-46-1 (1,2,3,4-Tetrahydroquinoline)

1,2,3,4-Tetrahydroquinoline Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroquinoline
• Quinoline, 1,2,3,4-tetrahydro-
• AI3-10034
• Kusol
• NSC 15311
• 1,2,3,4-Tetrahydroquinoline Solution
• 1.2.3.4-Tetrahydroquinoline
• (1H)-tetrahydroquinoline
• 1,2,3,4-tetrahydro-quinoline
• 1,3,9,9a-tetrahydroquinoline
• 2,3,4-trihydroquinoline
• benzopiperidine
• Py-tetrahydroquinoline
• Quinoline,1,2,3,4-tetrahydro
• Tetrahydroquinoline
• THQ
• 1, 2,3,4-tetrahydroquinoline
• AC-2531
• 1,2,3,4-Tetrahydroquinoline; 3,4-Dihydro-2H-quinoline; Kusol; NSC 15311; THQ
• 1,2,3,4-Tetrahydroquinoline, >=98%
• CHEMBL303611
• NSC15311
• AKOS000119058
• 1,2,3,4-tetrahydroquinolin
• 1,2,3,4-Tetrahydroquinoline, 98%
• A8748
• A843757
• 25448-04-8
• SCHEMBL18172
• 1,2,3,4-tetrahydoquinoline
• FT-0606201
• NS00020012
• T0113
• 1,2,3,4 tetrahydroquinoline
• 1,2,3,4-Hydroquinoline
• 635-46-1
• InChI=1/C9H11N/c1-2-6-9-8(4-1)5-3-7-10-9/h1-2,4,6,10H,3,5,7H
• 1,3,4-Tetrahydroquinoline
• 3,4-dihydro-2H-quinoline
• 1,2,3,4-Tetrahydroquinoline, purum, >=96.0% (GC)
• AMY856
• 1,2,3,4- tetrahydroquinoline
• 1,2,3,4tetrahydroquinoline
• 1,2,3,4-tetrahydro quinoline
• MFCD00006693
• CCR50N1Z9G
• CHEBI:213323
• NCGC00188132-01
• TS-01727
• Q-102341
• F2190-0415
• Z104472414
• 1,2,3,4-Tetrahydrochinoline
• SY001847
• EN300-19046
• 1,2,3, 4-Tetrahydroquinoline
• NSC-15311
• DTXSID8060903
• 1,2,3,4-tetra hydroquinoline
• Q21099119
• EINECS 211-237-6
• 1,2,3,4,-Tetrahydroquinoline
• CS-D1404
• UNII-CCR50N1Z9G
• STK182862
• DTXCID40102597
• Quinoline, 1,2,3,4tetrahydro
• DB-012676
• DTXCID3043940
• +Expand

• MDL： MFCD00006693
• InChIKey： LBUJPTNKIBCYBY-UHFFFAOYSA-N
• Inchi： 1S/C9H11N/c1-2-6-9-8(4-1)5-3-7-10-9/h1-2,4,6,10H,3,5,7H2
• SMILES： C12=C(NCCC2)C=CC=C1
• BRN： 116149

Computed Properties

• Exact Mass: 133.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.089149
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 2.18270
• PSA: 12.03000
• Refractive Index: n20/D 1.593(lit.)
• Water Partition Coefficient: <1 g/L (20 ºC)
• Boiling Point: 113-117 °C/10 mmHg(lit.)
  249 °C(lit.)
• Melting Point: 9-14 °C (lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Solubility: Miscible with alcohol, ether, carbon disulfide and many organic solvents. Slightly miscible with water.
• Color/Form: Transparent yellow liquid
• PH: 10-11 (111g/l, H2O, 20℃)(as an emulsion)
• Solubility: Insoluble in water.
• Density: 1.061 g/mL at 25 °C(lit.)

1,2,3,4-Tetrahydroquinoline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 45-36/37/38
• Signal Word：Warning
• TSCA：Yes

1,2,3,4-Tetrahydroquinoline Customs Data

• HS CODE：29334990
• Customs Data：

  China Customs Code:

  29334990